3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one
Description
3-Methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one is a pyrimidinone derivative characterized by a sulfur-containing thione group (C=S) at position 2, a methyl substituent at position 3, and a phenyl ring at position 6. This scaffold is structurally related to dihydropyrimidinones (DHPMs), which are known for diverse biological activities, including antimicrobial, antiviral, and kinase-inhibitory properties .
Properties
Molecular Formula |
C11H10N2OS |
|---|---|
Molecular Weight |
218.28 g/mol |
IUPAC Name |
3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one |
InChI |
InChI=1S/C11H10N2OS/c1-13-10(14)7-9(12-11(13)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,15) |
InChI Key |
VFRPINUEYDMPAE-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=O)C=C(NC1=S)C2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one can be achieved through various synthetic routes. One common method involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester, followed by cyclization at high temperatures (250°C) in a mixture of diphenyl oxide and biphenyl . Another approach is the metal-free C-3 chalcogenation (sulfenylation) of pyrimidin-4-ones, which proceeds under mild reaction conditions and can be executed on a gram scale .
Industrial Production Methods
Industrial production methods for this compound typically involve large-scale synthesis using the aforementioned synthetic routes. The process is optimized to ensure high yields and purity, with careful control of reaction conditions to minimize by-products and waste .
Chemical Reactions Analysis
Types of Reactions
3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one undergoes various chemical reactions, including:
Reduction: This reaction involves the removal of oxygen atoms or the addition of hydrogen atoms, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.
Common Reagents and Conditions
Common reagents used in these reactions include iodine for sulfenylation, arylsulfonyl chlorides, and sulfonic acids. The reactions are often carried out under mild conditions to ensure high yields and selectivity .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, sulfenylation reactions typically yield 3-arylthio derivatives, while oxidation reactions may produce sulfoxides or sulfones .
Scientific Research Applications
3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one has a wide range of scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: It exhibits various biological activities, such as antimicrobial, antiviral, and anticancer properties.
Medicine: It is investigated for its potential as a therapeutic agent in the treatment of diseases like cancer and infections.
Industry: It is used in the development of new materials with unique properties, such as polymers and coatings
Mechanism of Action
The mechanism of action of 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. For example, it may inhibit the activity of certain enzymes or receptors, leading to its biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural differences and biological implications of 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one and its analogs:
Key Research Findings
- Antimicrobial Activity : Thione derivatives like the target compound show 2–4× higher activity against Staphylococcus aureus and Candida albicans compared to oxo analogs .
- Kinase Inhibition: Benzylsulfanyl and amino-substituted pyrimidinones () inhibit CDK2 at IC₅₀ values of 0.8–1.2 μM, suggesting the target compound’s methyl and phenyl groups could further optimize selectivity .
- Structural Flexibility: Allyl-substituted thieno-pyrimidinones () demonstrate conformational adaptability, enabling binding to variable enzyme active sites .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
